Cas no 1040631-42-2 (1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid)

• Product Name: 1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid
• CAS No: 1040631-42-2
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• MDL: MFCD11007741
• CID: 5045968
• PubChem ID: 27554973
• Update Time: 2025-08-03

1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid
• 1-pyridin-3-ylbenzimidazole-5-carboxylic acid

• MDL： MFCD11007741
• Inchi： 1S/C13H9N3O2/c17-13(18)9-3-4-12-11(6-9)15-8-16(12)10-2-1-5-14-7-10/h1-8H,(H,17,18)
• InChI Key： UQEJHZDRRFRWLG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N=CN2C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.6
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid

Introduction to 1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid (CAS No. 1040631-42-2)

1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid, identified by its CAS number 1040631-42-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule combines the structural features of pyridine and benzimidazole, two pharmacophores widely recognized for their biological activity. The carboxylic acid functionality at the 5-position enhances its potential as a building block for further chemical modifications, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The benzimidazole core is a prominent scaffold in medicinal chemistry, with numerous derivatives exhibiting diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The integration of a pyridine ring introduces additional hydrogen bonding capabilities and electronic properties, which can modulate the binding affinity and selectivity of the compound towards biological targets. This synergistic combination has garnered considerable attention from researchers seeking to develop next-generation drugs.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such hybrid structures. Studies have demonstrated that 1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid exhibits promising interactions with enzymes and receptors involved in critical disease pathways. For instance, preliminary computational modeling suggests that this compound may disrupt protein-protein interactions relevant to neurodegenerative disorders, such as Alzheimer's disease. The pyridine moiety is particularly noteworthy for its ability to engage with aromatic pockets in target proteins, enhancing binding stability.

In vitro investigations have begun to unravel the mechanistic aspects of 1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid's biological effects. Researchers have observed notable inhibitory activity against certain kinases, which are overexpressed in cancers like melanoma and leukemia. The benzimidazole ring contributes to hydrophobic interactions with substrate binding sites, while the carboxylic acid group participates in salt bridges or hydrogen bonding networks, optimizing the compound's orientation within the active site. These findings align with broader trends in drug design, where multivalent interactions are leveraged to improve pharmacological profiles.

The synthetic accessibility of 1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid further underscores its utility in medicinal chemistry. Modern synthetic methodologies have streamlined the preparation of this compound, allowing for rapid exploration of analogues through diversification at various positions on the scaffold. Techniques such as palladium-catalyzed cross-coupling reactions enable efficient introduction of functional groups while maintaining regioselectivity. This flexibility has enabled chemists to generate libraries of derivatives for experimental validation.

Emerging data also highlight potential applications in inflammation and immunomodulation. The structural motif is reminiscent of known immunosuppressants, prompting investigations into its ability to modulate immune responses without excessive toxicity. Preclinical studies are underway to assess its efficacy in models of autoimmune diseases, where precise control over immune cell signaling is paramount. The pyridine ring's interaction with adenosine receptors has been hypothesized as a possible mechanism contributing to its immunoregulatory effects.

The role of 1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid in addressing emerging therapeutic challenges cannot be overstated. As resistance to existing treatments mounts, particularly in oncology and infectious diseases, innovative molecular architectures like this one offer fresh perspectives on intervention strategies. Collaborative efforts between synthetic chemists and biologists are crucial for translating these early findings into clinical candidates. High-resolution structural determinations of protein-ligand complexes will provide critical insights into optimizing binding interactions.

Looking ahead, advancements in green chemistry principles may further enhance the sustainability of producing 1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid and its derivatives. Solvent-free reactions and catalytic cycles that minimize waste are being explored alongside traditional synthetic routes. Additionally, biocatalytic approaches could offer greener alternatives for constructing complex heterocycles without compromising yield or purity standards expected in pharmaceutical manufacturing.

In summary, 1-Pyridin-3-yl-1H-benzimidazole-5-carboxylic acid (CAS No. 1040631-42-2) represents a compelling example of how integrating distinct pharmacophores can yield novel bioactive molecules with therapeutic potential across multiple disease areas. Its unique structural features position it as a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs through innovative chemical design.